Excoecarin R1
Overview
Description
Excoecarin R1 is a natural product found in Excoecaria agallocha with data available.
Scientific Research Applications
Isolation and Structural Analysis
Excoecarin R1, derived from Excoecaria agallocha, has been the subject of various studies focusing on its isolation and structural elucidation. For instance, Konishi, Konoshima, Fujiwara, and Kiyosawa (2000) isolated novel diterpenoids, including excoecarins D, E, and K, from Excoecaria agallocha, contributing significantly to the understanding of the chemical composition of this species (Konishi et al., 2000). Similarly, in 2003, Konishi et al. identified three new diterpenoids, excoecarins V1-V3, from the same species, further expanding knowledge about the chemical diversity of Excoecaria agallocha (Konishi et al., 2003).
Bioactivity Exploration
Research into the bioactivity of compounds derived from Excoecaria agallocha, including excoecarins, has also been conducted. Huang et al. (2013) explored the anti-HIV-1 activity of isopimarane diterpenoids, including excoecarins F-H, isolated from Excoecaria acerifolia, indicating the potential medical applications of these compounds (Huang et al., 2013). Additionally, Satyan, Sakthivadivel, Shankar, and Dinesh (2012) investigated the mosquito larvicidal activity of linear alkane hydrocarbons from Excoecaria agallocha, which may suggest potential applications of excoecarins in vector control (Satyan et al., 2012).
Genetic and Ecological Studies
The genetic diversity and ecological significance of Excoecaria agallocha have been studied as well, providing a broader context for understanding the species from which excoecarins are derived. Zhang, Zhou, Tang, Huang, Zhong, and Shi (2008) focused on the genetic variation in central and peripheral populations of Excoecaria agallocha, shedding light on the ecological and evolutionary aspects of the species (Zhang et al., 2008).
properties
Molecular Formula |
C40H64O11 |
|---|---|
Molecular Weight |
720.9 g/mol |
IUPAC Name |
2-[(2R,4aS,5R,6S,8aS)-2-[(1R)-2-[2-[(2R,4aS,5R,6S,8aS)-5-(carboxymethyl)-2-ethenyl-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydrochromen-6-yl]-2-methylpropanoyl]oxy-1-hydroxyethyl]-5-(carboxymethyl)-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydrochromen-6-yl]-2-methylpropanoic acid |
InChI |
InChI=1S/C40H64O11/c1-12-35(6)17-13-26-37(8,22-30(44)45)25(15-18-38(26,9)50-35)34(4,5)32(48)49-23-28(41)40(11)20-16-27-36(7,21-29(42)43)24(33(2,3)31(46)47)14-19-39(27,10)51-40/h12,24-28,41H,1,13-23H2,2-11H3,(H,42,43)(H,44,45)(H,46,47)/t24-,25-,26+,27+,28-,35+,36-,37-,38+,39+,40-/m1/s1 |
InChI Key |
KMXLRHXOEPGTOP-DKHGQOJWSA-N |
Isomeric SMILES |
C[C@@]1(CC[C@@H]2[C@@](O1)(CC[C@@H]([C@@]2(C)CC(=O)O)C(C)(C)C(=O)OC[C@H]([C@]3(CC[C@@H]4[C@@](O3)(CC[C@@H]([C@@]4(C)CC(=O)O)C(C)(C)C(=O)O)C)C)O)C)C=C |
Canonical SMILES |
CC1(CCC2C(O1)(CCC(C2(C)CC(=O)O)C(C)(C)C(=O)OCC(C3(CCC4C(O3)(CCC(C4(C)CC(=O)O)C(C)(C)C(=O)O)C)C)O)C)C=C |
synonyms |
excoecarin R1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1,3-Benzodioxol-5-yl)-3,5,6,8-tetramethoxy-7-[(3-methyl-2-butenyl)oxy]-4H-1-benzopyran-4-one](/img/structure/B1251084.png)
![(3R)-N-[(E)-1-[[(3S,6S,12R,15E,18R,21R,24S,25R)-12-(3-amino-3-oxopropyl)-15-ethylidene-21-[(1R)-1-hydroxyethyl]-18-[(4-hydroxyphenyl)methyl]-3-(1H-imidazol-5-ylmethyl)-7,25-dimethyl-2,5,8,11,14,17,20,23-octaoxo-6-[(1S)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-24-yl]amino]-1-oxobut-2-en-2-yl]-3-hydroxytetradecanamide](/img/structure/B1251085.png)
![(2S)-2-[3,4-dihydroxy-2-[(E)-7-hydroxy-3,7-dimethyloct-2-enyl]phenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one](/img/structure/B1251091.png)
![(1S,3aS,4S,5R,7aR)-3,5,7-triethyl-1,4-dimethyl-5-[(E)-2-phenylethenyl]-3a,7a-dihydro-1H-indene-4-carboxylic acid](/img/structure/B1251100.png)
![8-(4-Chlorophenyl)-5-methyl-8-[(2z)-pent-2-en-1-yloxy]-8h-[1,2,4]oxadiazolo[3,4-c][1,4]thiazin-3-one](/img/structure/B1251103.png)